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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the in vitro anti-proliferative

effects of TNO155, a potent and selective allosteric inhibitor of SHP2 (Src homology 2 domain-

containing phosphatase 2).[1][2][3][4] TNO155 targets the PTPN11 gene product, a non-

receptor protein tyrosine phosphatase that plays a crucial role in cell growth and differentiation

through the MAPK signaling pathway.[1][4]

Mechanism of Action
TNO155 functions by binding to and inhibiting SHP2, which prevents SHP2-mediated signaling.

[1] This inhibition disrupts the RAS-RAF-ERK signaling cascade, ultimately leading to a

decrease in the growth of tumor cells where this pathway is active.[1] SHP2 is a key

downstream effector of multiple receptor tyrosine kinases (RTKs) and is essential for the full

activation of RAS. By inhibiting SHP2, TNO155 can effectively block signaling from various

RTKs, making it a promising agent for cancers driven by RTK and MAPK pathway

dysregulation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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